Cas no 34456-22-9 (5,8-Nonadiynoic acid)

5,8-Nonadiynoic acid structure
5,8-Nonadiynoic acid structure
Product Name:5,8-Nonadiynoic acid
CAS No:34456-22-9
MF:C9H10O2
MW:150.174502849579
CID:292645
PubChem ID:14428000
Update Time:2025-04-19

5,8-Nonadiynoic acid Chemical and Physical Properties

Names and Identifiers

    • 5,8-Nonadiynoic acid
    • nona-5,8-diynoic acid
    • 34456-22-9
    • DTXSID50560164
    • Inchi: 1S/C9H10O2/c1-2-3-4-5-6-7-8-9(10)11/h1H,3,6-8H2,(H,10,11)
    • InChI Key: QGSGBYNWNYLAMZ-UHFFFAOYSA-N
    • SMILES: OC(CCCC#CCC#C)=O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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